Cas no 928038-44-2 (3-Azetidinemethanol hydrochloride)

• Product Name: 3-Azetidinemethanol hydrochloride
• CAS No: 928038-44-2
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD09743446
• CID: 803098
• PubChem ID: 24801400
• Update Time: 2025-05-19

3-Azetidinemethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidin-3-ylmethanol hydrochloride
• 3-Azetidinemethanol hydrochloride
• (azetidine-3-yl)methanol hydrochloride
• 3-(Hydroxymethyl)azetidine hydrochloride
• 3-Azetidinemethanol,hydrochloride (1:1)
• Azetidin-3-Ylmethanol HCl
• azetidine-3-methanol hydrochloride
• HT871
• SC3671
• (Azetidine-3-yl)methanol HCl
• 3-HYDROXYMETHYL-AZETIDINE HCL
• 3-Azetidinemethanol, hydrochloride (1:1)
• PubChem19094
• Azetidin-3-ylmethanol, HCl
• AQUVQGSNKVDBBF-UHFFFAOYSA-N
• azetidin-3-ylmethanol,hydrochloride
• EBD14820
• Aze
• (Azetidin-3-yl)methanol hydrochloride
• GS-4254
• azetidin-3-ylmethanol;hydrochloride
• 928038-44-2
• SY024106
• azetidin-3-ylmethanolhydrochloride
• DTXSID40647357
• DB-013591
• EN300-7370063
• (Azetidin-3-yl)methanol--hydrogen chloride (1/1)
• PD166492
• MFCD09743446
• SB10126
• 3-(hydroxymethyl)azetidine hcl
• J-519615
• Azetidin-3-yl-methanol hydrochloride
• A3231
• HY-21336
• CS-D1756
• AC-7925
• 3-Azetidinemethanol HCl
• 3-Azetidinemethanol (hydrochloride)
• AKOS007930430
• SCHEMBL322359

• MDL： MFCD09743446
• Inchi： 1S/C4H9NO.ClH/c6-3-4-1-5-2-4;/h4-6H,1-3H2;1H
• InChI Key： AQUVQGSNKVDBBF-UHFFFAOYSA-N
• SMILES： Cl.OCC1CNC1

Computed Properties

• Exact Mass: 123.04500
• Monoisotopic Mass: 123.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• PSA: 32.26000
• LogP: 0.32890
• Sensitiveness: Hygroscopic

3-Azetidinemethanol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3-Azetidinemethanol hydrochloride

Comprehensive Overview of 3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2)

3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2) is a versatile organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its azetidine ring structure, has garnered significant attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various experimental and industrial processes.

The growing interest in 3-Azetidinemethanol hydrochloride aligns with current trends in medicinal chemistry, where researchers are actively exploring novel heterocyclic compounds for their bioactive properties. Searches for terms like "azetidine derivatives in drug design" and "small molecule modulators with azetidine rings" have surged, reflecting the compound's relevance in modern therapeutics. Its structural features make it a valuable building block for developing targeted therapies, particularly in areas such as neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, 3-Azetidinemethanol hydrochloride serves as a key intermediate in the preparation of more complex molecules. The azetidine scaffold is known for its conformational rigidity, which can improve the binding affinity of potential drug candidates. This property has led to increased searches for "azetidine-based pharmacophores" and "constrained ring systems in medicinal chemistry", highlighting the compound's importance in rational drug design strategies.

Quality control and characterization of 3-Azetidinemethanol hydrochloride are critical aspects for researchers. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity. The demand for high-purity chemical intermediates has risen dramatically, as evidenced by search trends for "certified reference standards for azetidine compounds" and "analytical methods for small heterocycles".

In the context of green chemistry initiatives, there's growing interest in sustainable synthesis routes for 3-Azetidinemethanol hydrochloride. Researchers are investigating catalytic processes and atom-economical transformations to produce this compound more efficiently. This aligns with search queries about "environmentally friendly synthesis of nitrogen heterocycles" and "green chemistry approaches to pharmaceutical intermediates", reflecting broader industry trends toward sustainability.

The stability profile of 3-Azetidinemethanol hydrochloride makes it suitable for various formulation applications. Its hydrochloride salt form demonstrates excellent compatibility with common excipients, addressing frequent search queries about "salt selection for API formulation" and "improving drug solubility through salt formation". These properties contribute to its utility in preclinical development stages.

Recent patent literature reveals innovative applications of 3-Azetidinemethanol hydrochloride in diverse therapeutic areas. The compound's structural flexibility allows for numerous derivatization possibilities, responding to the growing need for "novel chemical entities" in drug discovery pipelines. Search volume for related terms like "privileged structures in medicinal chemistry" and "scaffold hopping strategies" underscores this trend.

From a regulatory standpoint, proper handling and documentation of 3-Azetidinemethanol hydrochloride are essential for research compliance. While not classified as hazardous under standard protocols, appropriate safety measures should always be followed. This addresses common concerns reflected in searches for "safe handling of laboratory chemicals" and "chemical hygiene best practices".

The commercial availability of 3-Azetidinemethanol hydrochloride from multiple suppliers has increased its accessibility to researchers worldwide. Market analysis shows rising demand for custom synthesis services and bulk quantities of specialized intermediates like this compound, mirroring search trends for "reliable chemical suppliers" and "scalable synthetic routes".

Future research directions for 3-Azetidinemethanol hydrochloride may explore its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer opportunities for creating targeted delivery systems, aligning with current interests in "smart drug delivery platforms" and "precision medicine approaches" as evidenced by search engine data.

In conclusion, 3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2) represents an important tool for modern chemical research. Its unique structural features, combined with growing applications in pharmaceutical development, ensure its continued relevance in scientific investigations. The compound bridges multiple disciplines, from synthetic organic chemistry to drug formulation science, making it a valuable asset for researchers addressing current challenges in healthcare innovation.